4-(2,3-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine

• IUPAC Name: 4-(2,3-difluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C12H11F2N3/c13-8-3-1-2-7(10(8)14)11-12-9(4-5-15-11)16-6-17-12/h1-3,6,11,15H,4-5H2,(H,16,17)
• InChI Key: YYQNDNVIMIXJIY-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=C1NC=N2)C3=C(C(=CC=C3)F)F
• Molecular Formula: C12H11F2N3
• Molecular Weight: 235.23 g/mol

Description

4-(2,3-Difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine (DFTIP) is a novel small molecule that has been studied extensively in the scientific community for its potential applications. It is a member of the imidazopyridine family of compounds, which are known for their ability to bind to proteins and act as agonists or antagonists in biological systems. DFTIP is of particular interest due to its high affinity for proteins and its ability to modulate their activity.

Scientific Research Applications

Chemical and Electrochemical Analysis

A study by Saady et al. (2021) evaluated the inhibitory performance of imidazo[4,5-b] pyridine derivatives on mild steel corrosion in acidic conditions. This research highlights the potential of these compounds in corrosion inhibition, with high efficiency observed through various analytical techniques such as Potentiodynamic Polarization (PDP), Electrochemical Impedance Spectroscopy (EIS), and computational approaches (Saady et al., 2021).

Synthesis and Optical Properties

Kielesiński et al. (2015) developed a novel approach for synthesizing polycyclic imidazo[1,2-a]pyridine analogs, showcasing the process of oxidative intramolecular C–H amination. This synthesis route opens up possibilities for creating compounds with significant optical properties, such as strong UV absorption and fluorescence, which can be applied in materials science and photophysics (Kielesiński et al., 2015).

Molecular and Crystal Structure Analysis

The crystal structure of a related imidazo[4,5-b] pyridine derivative was detailed by Hjouji et al. (2016), showing how molecules are linked via hydrogen bonds, forming structures that could have implications in the development of new materials or in the understanding of molecular interactions (Hjouji et al., 2016).

Antagonistic Activity on P2X7 Receptors

Research by Swanson et al. (2016) focused on the synthesis and pharmacological evaluation of tetrahydro-imidazo[4,5-c]pyridine derivatives as P2X7 antagonists. These compounds exhibit potent antagonistic activity, highlighting their potential in therapeutic applications, particularly in modulating inflammatory responses and pain (Swanson et al., 2016).

Mechanism of Action

Mode of Action

It is likely that this compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects . These interactions may induce conformational changes in the target proteins, altering their activity and resulting in downstream effects .

Biochemical Pathways

Given the structural complexity of this compound, it may interact with multiple pathways in the body

Pharmacokinetics

The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins

Result of Action

The compound’s effects would depend on its specific targets and the nature of its interactions with these targets

Action Environment

The action, efficacy, and stability of 4-(2,3-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other interacting molecules, and the specific cell types involved

Biochemical Analysis

Biochemical Properties

4-(2,3-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation . The nature of these interactions often involves binding to the active site of the enzyme, leading to inhibition or activation of the enzyme’s activity.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways such as the PI3K/Akt pathway . Additionally, it can alter gene expression profiles, leading to changes in cellular metabolism and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, it has been found to inhibit CDK2 by binding to its active site, thereby preventing the phosphorylation of target proteins required for cell cycle progression . This inhibition results in cell cycle arrest and apoptosis in cancer cells.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. Over time, the stability and degradation of this compound can influence its efficacy. In vitro studies have shown that it remains stable under physiological conditions for extended periods, allowing for sustained biological activity . Long-term exposure to this compound can lead to adaptive cellular responses, including changes in gene expression and cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been shown to inhibit tumor growth without significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These findings highlight the importance of optimizing dosage to achieve therapeutic efficacy while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and metabolite levels. Understanding these pathways is crucial for predicting the pharmacokinetics and pharmacodynamics of this compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It has been shown to accumulate in certain tissues, such as the liver and kidneys, where it exerts its biological effects . The localization and accumulation of this compound are influenced by its interactions with cellular transporters and binding proteins.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is primarily localized in the cytoplasm and nucleus, where it interacts with various biomolecules . Post-translational modifications and targeting signals play a role in directing this compound to specific subcellular compartments, influencing its biological activity.